1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride

• IUPAC Name: 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)azepan-4-amine
• InChI: InChI=1S/C13H18N4S/c1-9-15-12(11-5-8-18-13(11)16-9)17-6-2-3-10(14)4-7-17/h5,8,10H,2-4,6-7,14H2,1H3
• InChI Key: SXIVNKKNXHDEST-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=CSC2=N1)N3CCCC(CC3)N
• Molecular Formula: C13H18N4S
• Molecular Weight: 262.38 g/mol

Description

1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride, also known as MTAPA, is a novel compound that has gained attention in the scientific community for its potential use in various research applications. MTAPA is a synthetic compound that belongs to the class of azepane derivatives and is known for its unique structure and pharmacological properties.

Mechanism of Action

1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is known to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is widely expressed in the central nervous system and is involved in various physiological processes, including learning and memory, attention, and synaptic plasticity. By blocking the activity of this receptor, 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride can modulate various neurotransmitter systems and affect neuronal signaling pathways.
Biochemical and physiological effects:
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to improve cognitive function and memory in animal models of Alzheimer's disease. 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has also been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression. Additionally, 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has been reported to have neuroprotective effects against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has several advantages for lab experiments, including its high selectivity and potency towards the α7 nAChR, which makes it a useful tool for studying the function of this receptor in various physiological processes. However, 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride. One direction is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Another direction is to develop new radioligands for PET imaging studies using 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is a novel compound that has shown promising results in various research applications. Its selective antagonist activity towards the α7 nAChR makes it a useful tool for studying the function of this receptor in various physiological processes. However, further studies are needed to fully understand its pharmacological properties and potential clinical applications.

Synthesis Methods

1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is synthesized through a multi-step process that involves the reaction of 2-methylthieno[2,3-d]pyrimidin-4-amine with 4-bromobutan-1-amine. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride. The synthesis method of 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is well-established and has been reported in various research articles.

Scientific Research Applications

1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has been shown to have potential use in various research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been reported to exhibit selective binding affinity towards certain receptors in the central nervous system, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has also been used in the development of new radioligands for positron emission tomography (PET) imaging studies.